5-methoxy-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methoxy-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C16H12N4OS2 and its molecular weight is 340.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Characterization and Protonation Sites
The structural characterization and analysis of protonation sites in related compounds have been explored through the synthesis of mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles. These studies provide insights into molecular conformations, protonation sites, and distinct intermolecular hydrogen bonding patterns. Such detailed structural analysis contributes to understanding the interactions and stability of 5-methoxy-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine analogs in various conditions (Böck et al., 2021).
Tautomerism and Crystal Structure Reevaluation
Research on tautomerism and crystal structure reevaluation has been significant for compounds similar to 5-methoxy-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine. The reassignment of crystal structures for 2-amino-1,3-thiazolidin-4-one derivatives provides valuable insights into the stability, structure, and potential reactivity of these compounds, enhancing our understanding of their chemical behavior and applications in scientific research (Gzella et al., 2014).
Antifungal Effects of Heterocyclic Compounds
The investigation into the antifungal effects of certain derivatives highlights the potential of 5-methoxy-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine related compounds in developing new antifungal agents. Synthesized derivatives have shown significant biological activity against fungi like Aspergillus terreus and Aspergillus niger, suggesting their potential application in combating fungal infections (Jafar et al., 2017).
Synthesis and Biological Activity Studies
Further studies on the synthesis and characterization of related compounds, including their biological activity against various microorganisms, underline the versatile applications of 5-methoxy-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine analogs in medicinal chemistry and pharmaceutical research. These compounds exhibit varied and significant activities, demonstrating their potential as leads for developing new therapeutic agents (Uma et al., 2017).
Isoxazole Derivatives and Cancer Cell Line Activity
Isoxazole derivatives of compounds structurally related to 5-methoxy-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine have been synthesized and evaluated for their cytotoxicity against various cancer cell lines. Studies indicate that these derivatives exhibit promising anti-cancer activity, especially against the Colo205 cell line, through mechanisms involving p53 activation and mitochondrial-dependent pathways. This suggests the potential of these compounds in cancer therapy, highlighting the importance of structural modification for enhancing biological activity (Kumbhare et al., 2014).
Mechanism of Action
Target of Action
GNF-Pf-2652, also known as 5-methoxy-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine or 5-methoxy-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1,3-benzothiazol-2-amine, primarily targets the PfMFR3 . PfMFR3 is an orphan apicomplexan transporter predicted to encode a member of the major facilitator superfamily (MFS) .
Mode of Action
The compound interacts with its target, PfMFR3, and inhibits its function . This interaction leads to decreased sensitivity to MMV085203 and GNF-Pf-3600 as well as other compounds that have a mitochondrial mechanism of action .
Biochemical Pathways
The affected pathway involves the mitochondrial transport system . The inhibition of PfMFR3 disrupts this pathway, leading to decreased sensitivity to certain antimalarial compounds . The downstream effects include potential resistance to clinically relevant antimalarials that target the mitochondria .
Pharmacokinetics
The compound’s interaction with pfmfr3 suggests that it may have good bioavailability to reach its target in the mitochondria .
Result of Action
The molecular effect of GNF-Pf-2652’s action is the inhibition of PfMFR3, leading to decreased sensitivity to certain antimalarial compounds . On a cellular level, this could potentially lead to resistance against certain antimalarial drugs .
Properties
IUPAC Name |
5-methoxy-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4OS2/c1-21-10-5-6-14-12(8-10)18-16(23-14)20-15-19-13(9-22-15)11-4-2-3-7-17-11/h2-9H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYLNWUKUKGOKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)NC3=NC(=CS3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.